molecular formula C17H17BrClNO3 B5215925 2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide

2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide

Cat. No. B5215925
M. Wt: 398.7 g/mol
InChI Key: WWCBJGUFYBNZKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BRD73954 and has been studied extensively for its ability to modulate the activity of bromodomain-containing proteins, which play a critical role in regulating gene expression.

Mechanism of Action

BRD73954 works by binding to bromodomain-containing proteins, which are involved in the regulation of gene expression. Specifically, this compound targets the bromodomain and extra-terminal (BET) family of proteins, which play a critical role in the regulation of oncogenic transcription factors. By inhibiting the activity of BET proteins, BRD73954 is able to block the expression of oncogenes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
BRD73954 has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to its anticancer and neuroprotective effects, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of BRD73954 is its specificity for BET proteins, which makes it a valuable tool for studying the role of these proteins in various biological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving BRD73954. One area of interest is the development of more potent and selective inhibitors of BET proteins, which could have even greater therapeutic potential in the treatment of cancer and other diseases. In addition, further studies are needed to fully elucidate the mechanisms by which BRD73954 exerts its effects and to identify other potential targets for this compound. Overall, the continued investigation of BRD73954 and related compounds has the potential to yield important insights into the regulation of gene expression and the development of novel therapeutic agents.

Synthesis Methods

The synthesis of BRD73954 involves the reaction of 2-bromo-4-chlorophenol with 2-(4-methoxyphenyl)ethylamine to form the corresponding amine. This amine is then reacted with acetyl chloride to form the final product, 2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide.

Scientific Research Applications

BRD73954 has been studied for its potential applications in a variety of scientific research fields, including cancer biology, neuroscience, and epigenetics. Specifically, this compound has been shown to have potent anticancer activity against a variety of cancer cell lines, including breast, lung, and prostate cancer cells. In addition, BRD73954 has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17BrClNO3/c1-22-14-5-2-12(3-6-14)8-9-20-17(21)11-23-16-7-4-13(19)10-15(16)18/h2-7,10H,8-9,11H2,1H3,(H,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWCBJGUFYBNZKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CCNC(=O)COC2=C(C=C(C=C2)Cl)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17BrClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-bromo-4-chlorophenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide

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